Cas no 688791-70-0 (3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one)

• Product name: 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one
• CAS No: 688791-70-0
• MF: C₁₉H₁₂F₂N₂O₃S
• MW: 386.371990203857
• CID: 6111462
• PubChem ID: 4139745

3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one
• 3-(1-(3,4-difluorophenyl)-2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-8-methoxy-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[1-(3,4-difluorophenyl)-2,3-dihydro-2-thioxo-1H-imidazol-4-yl]-8-methoxy-
• 3-[1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl]-8-methoxy-2H-chromen-2-one
• HMS1508K18
• F0920-6497
• ChemDiv3_012558
• 3-[3-(3,4-difluorophenyl)-2-sulfanylidene-1H-imidazol-5-yl]-8-methoxychromen-2-one
• BRD-K90774548-001-01-3
• AKOS002096165
• 688791-70-0

• Inchi： 1S/C19H12F2N2O3S/c1-25-16-4-2-3-10-7-12(18(24)26-17(10)16)15-9-23(19(27)22-15)11-5-6-13(20)14(21)8-11/h2-9H,1H3,(H,22,27)
• InChI Key： AODBSCTZURSBSY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C1=CN(C2=CC=C(F)C(F)=C2)C(=S)N1

Computed Properties

• Exact Mass: 386.05366975g/mol
• Monoisotopic Mass: 386.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 529.5±60.0 °C(Predicted)
• pka: 9.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one

Comprehensive Analysis of 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one (CAS No. 688791-70-0)

The compound 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one, with the CAS No. 688791-70-0, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a difluorophenyl moiety, a sulfanylidene group, and a methoxy-coumarin backbone, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to known pharmacophores.

In recent years, the demand for novel heterocyclic compounds like 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one has surged due to their versatility in targeting diseases such as inflammation, cancer, and metabolic disorders. The presence of the imidazole and coumarin rings in this compound suggests potential interactions with biological targets like kinases and proteases, which are hot topics in current drug development. This aligns with the growing trend of personalized medicine and targeted therapies, where precision and specificity are paramount.

From a synthetic chemistry perspective, the CAS No. 688791-70-0 compound presents an interesting challenge due to its multifunctional groups. The difluorophenyl segment, for instance, is known to enhance metabolic stability and bioavailability, making it a valuable feature in modern pharmaceuticals. Meanwhile, the sulfanylidene group could contribute to redox modulation or metal chelation, opening doors for applications in antioxidant research. These attributes make the compound a subject of intense study in academic and industrial labs alike.

The 8-methoxy-2H-chromen-2-one (coumarin) component of this molecule is particularly noteworthy, as coumarin derivatives are widely studied for their fluorescent properties and therapeutic potential. Coumarins are frequently searched in scientific databases for their roles in photodynamic therapy and as biosensors. By integrating this moiety with an imidazole-thione scaffold, the compound 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one may offer synergistic effects, combining the benefits of both structural motifs.

Another area of interest is the compound's potential in addressing antibiotic resistance, a critical global health concern. The imidazole ring is a common feature in many antimicrobial agents, and its combination with a coumarin backbone could lead to novel mechanisms of action against resistant pathogens. Researchers are actively exploring such hybrid molecules to combat the rising threat of superbugs, making this compound highly relevant to contemporary biomedical research.

In the context of green chemistry, the synthesis and application of CAS No. 688791-70-0 are also being evaluated for sustainability. With increasing emphasis on eco-friendly processes, scientists are investigating catalytic methods and renewable solvents to produce such complex molecules. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

Furthermore, the compound's potential in neurodegenerative disease research cannot be overlooked. The coumarin and imidazole moieties have been implicated in neuroprotective pathways, including anti-inflammatory and antioxidant mechanisms. Given the rising prevalence of conditions like Alzheimer's and Parkinson's diseases, molecules like 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one are being scrutinized for their ability to cross the blood-brain barrier and modulate disease-related proteins.

In summary, 3-1-(3,4-difluorophenyl)-2-sulfanylidene-2,3-dihydro-1H-imidazol-4-yl-8-methoxy-2H-chromen-2-one (CAS No. 688791-70-0) represents a multifaceted molecule with broad applicability in drug discovery, materials science, and biotechnology. Its unique structural features, including the difluorophenyl, sulfanylidene, and methoxy-coumarin groups, position it as a valuable tool for addressing some of the most pressing challenges in modern science. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.